Cas no 31915-26-1 (2-Fluorobenzoylacetonitrile)

2-Fluorobenzoylacetonitrile structure
2-Fluorobenzoylacetonitrile structure
Product Name:2-Fluorobenzoylacetonitrile
CAS No:31915-26-1
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD02260800
CID:53819
PubChem ID:4962749
Update Time:2025-08-03

2-Fluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluorobenzoylacetonitrile
    • 3-(2-Fluorophenyl)-3-oxopropionitrile
    • 2-FLUOROBENZENE-1,3-DIACETONITRILE
    • 3-(2-Fluorophenyl)-3-oxopropanenitrile
    • (o-Fluorbenzoyl)-acetonitril
    • 2-Fluor-benzoylacetonitril
    • 3-(2-Fluorophenyl)-3-oxo-propionitrile
    • o-fluorobenzoylacetonitrile
    • o-fluorophenacylcyanide
    • Benzenepropanenitrile, 2-fluoro-beta-oxo-
    • SCHEMBL138307
    • CHEMBL3251048
    • A5751
    • 2'-Fluorobenzoylacetonitrile
    • Z94602261
    • BL006348
    • WNDLOBWBYQHDQY-UHFFFAOYSA-N
    • 3-(2-Fluoro-phenyl)-3-oxo-propionitrile
    • DTXSID90407160
    • AM906
    • AKOS000282351
    • 2-Fluorobenzoyl acetonitrile
    • 31915-26-1
    • FT-0604214
    • MFCD02260800
    • J-510512
    • CS-0207380
    • CB-0738
    • EN300-13961
    • MDL： MFCD02260800
    • Inchi： 1S/C9H6FNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
    • InChI Key： WNDLOBWBYQHDQY-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C(CC#N)=O

Computed Properties

  • Exact Mass: 163.04300
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Melting Point: 60-62
  • PSA: 40.86000
  • LogP: 1.92208

2-Fluorobenzoylacetonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Fluorobenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluorobenzoylacetonitrile Pricemore >>

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abcr
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abcr
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Apollo Scientific
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